Cas no 81416-13-9 (2,5-dioxo-1-Pyrrolidinepropanoic acid ethyl ester)

• Product Name: 2,5-dioxo-1-Pyrrolidinepropanoic acid ethyl ester
• CAS No: 81416-13-9
• MF: C₉H₁₃NO₄
• MW: 199.203822851181
• CID: 1118185
• PubChem ID: 12716561
• Update Time: 2025-04-20

2,5-dioxo-1-Pyrrolidinepropanoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2,5-dioxo-1-Pyrrolidinepropanoic acid ethyl ester
• CHEMBL18992
• AKOS009029800
• DTXSID401281508
• Ethyl 2,5-dioxo-1-pyrrolidinepropanoate
• 81416-13-9

• Inchi： 1S/C9H13NO4/c1-2-14-9(13)5-6-10-7(11)3-4-8(10)12/h2-6H2,1H3
• InChI Key： YSGNWSDCGLBROQ-UHFFFAOYSA-N
• SMILES： O=C1CCC(N1CCC(=O)OCC)=O

Computed Properties

• Exact Mass: 199.08445790g/mol
• Monoisotopic Mass: 199.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 63.7Ų